Cas no 690245-29-5 (N-{4-(2-methylpiperidine-1-carbonyl)phenylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-{4-(2-methylpiperidine-1-carbonyl)phenylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 690245-29-5
• MF: C₂₁H₂₃F₃N₂O₃S
• MW: 440.47913479805
• CID: 5418602
• Update Time: 2025-10-19

N-{4-(2-methylpiperidine-1-carbonyl)phenylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-(2-methylpiperidine-1-carbonyl)phenyl]methyl]-3-(trifluoromethyl)benzenesulfonamide
• N-{4-(2-methylpiperidine-1-carbonyl)phenylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide

• Inchi： 1S/C21H23F3N2O3S/c1-15-5-2-3-12-26(15)20(27)17-10-8-16(9-11-17)14-25-30(28,29)19-7-4-6-18(13-19)21(22,23)24/h4,6-11,13,15,25H,2-3,5,12,14H2,1H3
• InChI Key： XMWVEQHMEPEXFN-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=C(C(N3CCCCC3C)=O)C=C2)(=O)=O)=CC=CC(C(F)(F)F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on N-{4-(2-methylpiperidine-1-carbonyl)phenylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide

Comprehensive Guide to N-{4-(2-methylpiperidine-1-carbonyl)phenylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 690245-29-5)

N-{4-(2-methylpiperidine-1-carbonyl)phenylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 690245-29-5) is a specialized sulfonamide derivative with significant potential in pharmaceutical and chemical research. This compound features a unique molecular structure combining a 2-methylpiperidine moiety and a trifluoromethylbenzene sulfonamide group, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in inflammation and metabolic disorders.

The chemical properties of N-{4-(2-methylpiperidine-1-carbonyl)phenylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide include a molecular weight of approximately 426.45 g/mol and a solubility profile that favors organic solvents like dimethyl sulfoxide (DMSO) and methanol. Its stability under standard laboratory conditions makes it suitable for long-term storage and experimental use. The presence of the trifluoromethyl group enhances its lipophilicity, which is crucial for membrane permeability in biological systems.

In recent years, sulfonamide-based compounds like 690245-29-5 have gained attention due to their versatility in medicinal chemistry. A trending topic in pharmaceutical research is the development of small-molecule inhibitors targeting specific enzymes or receptors. This compound’s structural features align with current trends in drug design, particularly for conditions like diabetes and autoimmune diseases. Its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator is under investigation, reflecting the broader industry focus on precision medicine.

The synthesis of N-{4-(2-methylpiperidine-1-carbonyl)phenylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide involves multi-step organic reactions, including amide coupling and sulfonylation. Advanced techniques like HPLC purification ensure high purity, which is critical for research reproducibility. Analytical methods such as NMR spectroscopy and mass spectrometry are employed to confirm its identity and assess quality. These protocols align with the growing demand for high-quality reference standards in academic and industrial labs.

From a commercial perspective, the demand for CAS 690245-29-5 is driven by its niche applications in pharmaceutical intermediates and biochemical tools. Suppliers often highlight its availability in milligram to gram quantities, catering to early-stage research needs. The compound’s patent status and regulatory compliance are also key considerations for buyers, especially in regions with stringent chemical safety laws. Market analysts note a steady growth in the custom synthesis sector, where compounds like this are tailored for specific client requirements.

Safety data for N-{4-(2-methylpiperidine-1-carbonyl)phenylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide emphasizes standard laboratory precautions, including the use of gloves and eye protection. While not classified as hazardous under current guidelines, proper handling ensures minimal risk of exposure. Environmental impact assessments suggest low ecotoxicity, aligning with the industry’s shift toward green chemistry principles. Researchers are encouraged to consult SDS (Safety Data Sheets) for detailed protocols.

Looking ahead, the scientific community anticipates expanded applications for 690245-29-5, particularly in high-throughput screening and combinatorial chemistry. Its structural flexibility allows for derivatization, opening avenues for novel therapeutic candidates. Collaborative efforts between academia and biotech firms are likely to accelerate its adoption in drug development pipelines. As the focus on personalized medicine intensifies, compounds with targeted mechanisms, such as this sulfonamide derivative, will remain at the forefront of innovation.